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Compound of Interest

4-methyl-5-vinylisobenzofuran-

1(3H)-one

Cat. No.: B1400216

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methyl-5-vinylisobenzofuran-
1(3H)-one, a member of the isobenzofuranone class of compounds. Isobenzofuranones, also
known as phthalides, are a significant class of lactones that are present in a variety of natural
products and synthetic compounds exhibiting a wide range of biological activities.[1] This
document details the nomenclature and structure of the title compound, and while specific
experimental data for this molecule is not extensively available in public literature, this guide
will draw upon the broader knowledge of the isobenzofuranone chemical space to discuss
potential synthetic strategies, and known biological activities of structurally related compounds.

IUPAC Name and Chemical Structure

The systematic IUPAC name for the compound is 4-methyl-5-vinylisobenzofuran-1(3H)-one.
This name is derived from the core heterocyclic ring system, isobenzofuran-1(3H)-one, which is
a bicyclic structure consisting of a fused benzene ring and a furanone ring.[2] The numbering of
the isobenzofuranone ring system dictates the positions of the substituents.

The key structural features are:

 |sobenzofuran-1(3H)-one Core: A bicyclic system where a benzene ring is fused to a five-
membered lactone (a cyclic ester). The "(3H)" indicates that the carbon at position 3 is
saturated with two hydrogen atoms.
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o Methyl Group at Position 4: A -CH3 group is attached to the carbon at the 4th position of the
benzene ring.

» Vinyl Group at Position 5: A -CH=CH2 group is attached to the carbon at the 5th position of
the benzene ring.

Chemical Properties:

Property Value Source
Molecular Formula C11H1002 Calculated
Molecular Weight 174.19 g/mol [3]

CAS Number 1255206-69-9 [3]

Below is a 2D structural representation of 4-methyl-5-vinylisobenzofuran-1(3H)-one.

Figure 1: 2D structure of 4-methyl-5-vinylisobenzofuran-1(3H)-one.

Synthetic Approaches

While a specific, documented synthesis for 4-methyl-5-vinylisobenzofuran-1(3H)-one is not
readily found in the surveyed literature, general synthetic routes for substituted
isobenzofuranones are well-established. These methods can be adapted to produce the target
molecule.

A plausible synthetic pathway could involve the following logical steps, illustrated in the
workflow diagram below. The synthesis would likely start from a suitably substituted benzene
derivative that can be elaborated to form the fused lactone ring.
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Figure 2: A potential synthetic workflow for 4-methyl-5-vinylisobenzofuran-1(3H)-one.

Potential Experimental Protocol Outline:
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A hypothetical synthesis could be envisioned starting from a commercially available substituted
toluene.

o Starting Material Selection: A plausible starting material would be a benzene derivative with
the required methyl and vinyl groups at the correct relative positions, or precursors that can
be converted to these groups.

o Functionalization: The synthetic sequence would involve the selective functionalization of a
methyl group ortho to the other substituent, which will ultimately become part of the lactone
ring. This could involve oxidation to a carboxylic acid or a related functional group.

e Lactone Ring Formation: The final key step would be the formation of the five-membered
lactone ring. This is often achieved through an intramolecular cyclization reaction.

Biological and Pharmacological Context

The isobenzofuranone scaffold is a "privileged structure” in medicinal chemistry, as derivatives
have shown a wide array of biological activities.[1] While there is no specific biological data for
4-methyl-5-vinylisobenzofuran-1(3H)-one in the reviewed literature, the activity of other
substituted isobenzofuranones can provide insights into its potential therapeutic applications.

Known Activities of Isobenzofuranone Derivatives:

 Antiproliferative Activity: Several C-3 functionalized isobenzofuranones have demonstrated
cytotoxic effects against various cancer cell lines, including lymphoma and myeloid leukemia.

[1]14]

o Antimicrobial Activity: Some isobenzofuranone derivatives have been synthesized and
evaluated for their antibacterial and antifungal properties.[5]

o Antidepressant Activity: Novel isobenzofuran-1(3H)-one derivatives have been designed and
synthesized as potential antidepressant agents, with some compounds showing significant
serotonin reuptake inhibition.[6]

» Other Activities: Various other biological effects have been reported for this class of
compounds, including antioxidant, anti-platelet, and anticonvulsant activities.[1]
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The biological activity of a specific derivative is highly dependent on the nature and position of
the substituents on the aromatic ring and the C-3 position. The methyl and vinyl groups on the
benzene ring of 4-methyl-5-vinylisobenzofuran-1(3H)-one would influence its lipophilicity,
metabolic stability, and interaction with biological targets.

The diagram below illustrates the relationship between the core isobenzofuranone structure
and its diverse biological activities, highlighting its potential in drug discovery.
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Figure 3: Biological activities of the isobenzofuranone scaffold.

Conclusion and Future Directions

4-methyl-5-vinylisobenzofuran-1(3H)-one is a specific member of the versatile
isobenzofuranone family. While detailed experimental data for this compound is sparse in the
public domain, its structure suggests that it could be synthesized through established chemical
routes. Based on the known biological activities of related compounds, it would be a candidate
for screening in various therapeutic areas, particularly in oncology, infectious diseases, and
neuroscience.

Future research on this compound would require:

o Development and optimization of a synthetic route to produce the compound in sufficient
quantities for biological testing.
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o Comprehensive spectroscopic analysis (NMR, IR, Mass Spectrometry) to confirm its
structure.

 Invitro and in vivo screening to determine its biological activity profile.

o Structure-activity relationship (SAR) studies to understand how the methyl and vinyl
substituents contribute to its biological effects.

This technical guide provides a foundational understanding of 4-methyl-5-
vinylisobenzofuran-1(3H)-one for researchers and professionals in the field of drug
development. Further experimental investigation is warranted to fully elucidate the chemical
and biological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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